3-methyl-N-[[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]carbamothioyl]benzamide

• Molecular Formula: C18H16N4O3S3
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 3-methyl-N-[[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C18H16N4O3S3/c1-12-3-2-4-13(11-12)16(23)21-17(26)20-14-5-7-15(8-6-14)28(24,25)22-18-19-9-10-27-18/h2-11H,1H3,(H,19,22)(H2,20,21,23,26)
• InChI Key: YLDNFGOAYDKJMZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3

Description

3-methyl-N-[[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]carbamothioyl]benzamide is a complex organic compound that features a thiazole ring, a sulfonamide group, and a benzamide moiety. This compound is of interest due to its potential biological activities and applications in various fields such as medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-methyl-N-[[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]carbamothioyl]benzamide typically involves multi-step organic reactionsThe reaction conditions often require the use of solvents like methanol or ethanol, and catalysts such as potassium carbonate .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential in industrial settings.

Chemical Reactions Analysis

Types of Reactions: 3-methyl-N-{[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]carbam